![molecular formula C10H12ClNO2 B2792042 2-Chloro-N-(4-hydroxy-3-methylphenyl)-N-methylacetamide CAS No. 1379328-63-8](/img/structure/B2792042.png)
2-Chloro-N-(4-hydroxy-3-methylphenyl)-N-methylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Chloro-N-(4-hydroxy-3-methylphenyl)-N-methylacetamide, also known as CHMA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine. CHMA is a derivative of acetaminophen, a widely used over-the-counter pain reliever.
Mechanism of Action
The mechanism of action of 2-Chloro-N-(4-hydroxy-3-methylphenyl)-N-methylacetamide is not fully understood, but studies suggest that it may act by inhibiting the activity of certain enzymes involved in cancer cell growth and proliferation. Additionally, this compound may induce apoptosis by activating specific signaling pathways in cancer cells.
Biochemical and Physiological Effects:
This compound has been found to have a low toxicity profile and is generally well-tolerated in animal studies. However, further research is needed to determine its long-term effects on human health. This compound has been shown to have anti-inflammatory and analgesic effects, which may be mediated by its ability to inhibit the production of inflammatory cytokines and modulate pain signaling pathways.
Advantages and Limitations for Lab Experiments
One advantage of using 2-Chloro-N-(4-hydroxy-3-methylphenyl)-N-methylacetamide in lab experiments is its low toxicity profile, which makes it a relatively safe compound to work with. Additionally, this compound has been found to have potent anti-cancer activity, making it a promising candidate for further research in this field. However, one limitation of using this compound in lab experiments is its limited solubility in water, which may affect its bioavailability and efficacy.
Future Directions
There are several potential future directions for research on 2-Chloro-N-(4-hydroxy-3-methylphenyl)-N-methylacetamide. One area of interest is the development of novel formulations of this compound that improve its solubility and bioavailability. Additionally, further studies are needed to elucidate the mechanism of action of this compound and its potential applications in the treatment of cancer and other diseases. Finally, research is needed to determine the long-term effects of this compound on human health and its potential for clinical use.
Synthesis Methods
The synthesis of 2-Chloro-N-(4-hydroxy-3-methylphenyl)-N-methylacetamide involves the reaction of 4-hydroxy-3-methylacetanilide with thionyl chloride, followed by the reaction with N-methylacetamide. This process yields this compound as a white crystalline powder with a melting point of 162-164°C.
Scientific Research Applications
2-Chloro-N-(4-hydroxy-3-methylphenyl)-N-methylacetamide has been extensively studied for its potential applications in the treatment of cancer. Studies have shown that this compound can inhibit the growth of cancer cells and induce apoptosis, or programmed cell death, in various cancer cell lines, including breast, lung, and colon cancer cells. Additionally, this compound has been found to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of chronic pain and inflammation.
properties
IUPAC Name |
2-chloro-N-(4-hydroxy-3-methylphenyl)-N-methylacetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12ClNO2/c1-7-5-8(3-4-9(7)13)12(2)10(14)6-11/h3-5,13H,6H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YOLAHEDFZZIGOJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)N(C)C(=O)CCl)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12ClNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.66 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.